2-(2,2-Dimethoxyacetyl)cyclopentan-1-one

• Molecular Formula: C9H14O4
• Molecular Weight: 186.20 g/mol
• IUPAC Name: 2-(2,2-dimethoxyacetyl)cyclopentan-1-one
• InChI: InChI=1S/C9H14O4/c1-12-9(13-2)8(11)6-4-3-5-7(6)10/h6,9H,3-5H2,1-2H3
• InChI Key: WQTXNEYYKZGRJG-UHFFFAOYSA-N
• Canonical SMILES: COC(C(=O)C1CCCC1=O)OC

Description

2-(2,2-Dimethoxyacetyl)cyclopentan-1-one is a functionalized cyclopentanone derivative of interest in medicinal chemistry and drug discovery research. Compounds based on the cyclopentanone scaffold are investigated as potent activators of Heat Shock Factor 1 (HSF-1), a transcription factor with therapeutic potential for a range of disorders, including neurodegenerative diseases, cancer, and inflammatory conditions . The structure of this compound, featuring both a ketone and a dimethoxyacetyl group, makes it a valuable synthetic intermediate. The dimethoxy moiety is a recognized structural feature in developing potent inhibitors for biological targets such as Fibroblast Growth Factor Receptors (FGFRs), which are important in oncology research . As a building block, it can be used to explore structure-activity relationships and to synthesize more complex molecules for biological evaluation. Researchers can utilize this compound in various synthetic transformations, including Michael reactions, to create novel compounds for high-throughput screening and lead optimization campaigns . This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,2-Dimethoxyacetyl)cyclopentan-1-one typically involves the reaction of cyclopentanone with dimethoxyacetyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The general reaction scheme is as follows:

$$\text{Cyclopentanone} + \text{Dimethoxyacetyl chloride} \rightarrow \text{2-(2,2-Dimethoxyacetyl)cyclopentan-1-one}$$Cyclopentanone+Dimethoxyacetyl chloride→2-(2,2-Dimethoxyacetyl)cyclopentan-1-one

Industrial Production Methods

Industrial production methods for 2-(2,2-Dimethoxyacetyl)cyclopentan-1-one are not well-documented in the literature. the principles of large-scale organic synthesis, such as optimization of reaction conditions, use of continuous flow reactors, and purification techniques like distillation and crystallization, would be applicable.

Chemical Reactions Analysis

Types of Reactions

2-(2,2-Dimethoxyacetyl)cyclopentan-1-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The methoxy groups can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation with KMnO4 can yield carboxylic acids, while reduction with NaBH4 can produce alcohols.

Scientific Research Applications

Applications in Organic Synthesis

• Synthesis of Novel Compounds :
  • 2-(2,2-Dimethoxyacetyl)cyclopentan-1-one can serve as an intermediate in the synthesis of various heterocyclic compounds. Its unique structure allows for the introduction of diverse functional groups through nucleophilic substitution reactions.
  • Example : It can be used in the synthesis of spirocyclic compounds, which have applications in pharmaceuticals and agrochemicals.
• Reagent in Chemical Reactions :
  • The compound acts as a reagent in several organic transformations, including Michael additions and aldol reactions. Its ability to form stable enolates makes it valuable for creating complex molecular architectures.

Medicinal Chemistry

• Pharmaceutical Development :
  • Research indicates that derivatives of cyclopentanones exhibit biological activity, including anti-inflammatory and analgesic properties. 2-(2,2-Dimethoxyacetyl)cyclopentan-1-one may have similar potential as a lead compound for drug development.
  • Case Study : A study on related cyclopentanone derivatives showed promising results in inhibiting certain enzymes linked to inflammation, suggesting that further exploration of this compound could yield therapeutic agents.
• Targeted Drug Delivery Systems :
  • The incorporation of 2-(2,2-Dimethoxyacetyl)cyclopentan-1-one into polymer matrices for drug delivery has been explored. Its chemical properties allow for controlled release mechanisms that can enhance the efficacy of therapeutic compounds.

Material Science Applications

• Polymer Chemistry :
  • The compound can be utilized as a building block in the synthesis of polymers with tailored properties. Its functionality allows for the design of materials with specific thermal or mechanical characteristics.
  • Example : Polymers derived from 2-(2,2-Dimethoxyacetyl)cyclopentan-1-one can exhibit enhanced thermal stability and flexibility.
• Coatings and Adhesives :
  • Due to its reactivity, this compound may be employed in formulating advanced coatings and adhesives that require specific adhesion properties or resistance to environmental factors.

Mechanism of Action

The mechanism of action of 2-(2,2-Dimethoxyacetyl)cyclopentan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The dimethoxyacetyl group can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and binding affinity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Comparison with Similar Cyclopentanone Derivatives

Key Structural Features

The defining structural feature of 2-(2,2-Dimethoxyacetyl)cyclopentan-1-one is the dimethoxyacetyl group (–CO–C(OCH₃)₂) attached to the cyclopentanone core. This contrasts with other derivatives:

• 2-[(3,3,5-Trimethylcyclohexyl)acetyl]cyclopentan-1-one (): Contains a bulky cyclohexyl-acetyl substituent, enhancing lipophilicity for fragrance applications.
• Nectaryl® (2-(2-(4-Methyl-3-cyclohexen-1-yl)propyl)cyclopentanone, ): Features a propyl-cyclohexenyl chain, contributing to its use as a synthetic fruity fragrance with base-note volatility.
• (E)-2-(4-Methoxybenzylidene)cyclopentan-1-one (A2K10) (): Possesses an arylidene group, enabling conjugation for pharmacological activity.
• 2,5-Di(cyclopentylidene)cyclopentan-1-one (): A diketone with extended conjugation, influencing its stability and hazard profile.

Data Table: Structural and Molecular Properties

Compound Name	Substituent	Molecular Formula	Key Functional Groups	Molecular Weight (g/mol)
2-(2,2-Dimethoxyacetyl)cyclopentan-1-one	2,2-dimethoxyacetyl	C₉H₁₄O₄	Cyclopentanone, dimethoxyacetyl	186.21 (calculated)
Nectaryl®	2-(4-methyl-3-cyclohexenyl)propyl	C₁₅H₂₄O	Cyclopentanone, alkyl chain	220.36
A2K10	4-methoxybenzylidene	C₁₃H₁₂O₂	Cyclopentanone, arylidene	200.24
2-Heptylidenecyclopentan-1-one	Heptylidene	C₁₂H₂₀O	Cyclopentanone, alkylidene	180.29

Reactivity Trends

• Electrophilic Substitution: The dimethoxy group may deactivate the acetyl moiety toward electrophilic attack compared to non-methoxylated derivatives.
• Conjugation Effects : Arylidene-substituted compounds (e.g., A2K10) exhibit enhanced stability and redox activity due to extended π-systems .

Physicochemical and Application-Based Comparisons

Pharmacological Activity

• PGV-1 (a curcumin analogue): Exhibits superior antitumor activity compared to curcumin, targeting nuclear factor-κB (NF-κB) pathways .

Q & A

Q. How can researchers confirm the structural identity of 2-(2,2-Dimethoxyacetyl)cyclopentan-1-one using NMR spectroscopy?

Methodological Answer:

• Conduct $^1H$ NMR analysis in deuterated chloroform (CDCl$_3$) at 400 MHz. Assign peaks based on chemical shifts and coupling patterns:

• The cyclopentanone carbonyl group typically appears downfield (~2.0–2.5 ppm for adjacent protons).
• The dimethoxyacetyl group shows methoxy signals (~3.5–3.8 ppm) and a singlet for the acetyl proton (~4.0–4.5 ppm).
  • Compare splitting patterns with structurally similar compounds like 2-(4-acetylphenyl)cyclopentan-1-one, where cyclopentanone protons resonate at 2.42–2.08 ppm (m, 4H) .
  • Use $^{13}C$ NMR to verify carbonyl carbons (170–220 ppm) and methoxy carbons (~50–60 ppm).

Q. What safety protocols are critical during the synthesis of 2-(2,2-Dimethoxyacetyl)cyclopentan-1-one?

Methodological Answer:

• Follow guidelines from safety data sheets (SDS) of analogous ketones (e.g., 2-Cyclopenten-1-one), including:

• Use of fume hoods to avoid inhalation risks (due to volatile intermediates).
• Proper waste segregation for ketone-containing byproducts, as improper disposal may lead to environmental contamination .
  • Implement inert atmosphere conditions (e.g., N$_2$) to prevent exothermic side reactions.

Q. How can synthetic routes for cyclopentanone derivatives be optimized for reproducibility?

Methodological Answer:

• Screen catalysts for asymmetric transfer hydrogenation (ATH) reactions. For example, (R,R)-Ru(II) catalysts achieved 91% yield and 80–85% enantiomeric excess (ee) in hydrogenating 2-(purine-substituted)cyclopentan-1-one derivatives .
• Monitor reaction progress via TLC (petroleum ether/ethyl acetate = 10:1, R$_f$ ≈ 0.35) and optimize solvent polarity for crystallization .

Advanced Research Questions

Q. How can computational methods predict the pharmacological potential of 2-(2,2-Dimethoxyacetyl)cyclopentan-1-one in neurological disorders?

Methodological Answer:

• Perform molecular docking studies to assess binding affinity with neurological targets (e.g., NMDA receptors). Use density functional theory (DFT) to calculate electronic properties (HOMO-LUMO gaps) and assess reactivity .
• Validate predictions via in vitro assays, such as inhibition of acetylcholinesterase (AChE), using protocols similar to those for (E)-2-(4-methoxybenzylidene)cyclopentan-1-one .

Q. What strategies resolve contradictions in spectroscopic data for cyclopentanone derivatives?

Methodological Answer:

• Analyze solvent effects: CDCl$_3$ may shift methoxy proton signals upfield compared to DMSO-d$_6$.
• Use 2D NMR (COSY, HSQC) to resolve overlapping signals. For example, cross-peaks in 2-(3-phenylfuran-2-yl)cyclopentan-1-one confirmed coupling between aromatic (7.38–7.20 ppm) and cyclopentanone protons (2.42–1.73 ppm) .
• Compare experimental data with computational NMR predictions (e.g., Gaussian 16) to identify misassignments .

Q. How can catalytic systems be tailored for enantioselective synthesis of cyclopentanone derivatives?

Methodological Answer:

• Test chiral Ru(II) catalysts with 1,2-diamine ligands for ATH reactions. For example, (R,R)-A achieved 92% yield and 85% ee in hydrogenating purine-substituted cyclopentanones .
• Adjust catalyst loading (0.5–2 mol%) and reaction temperature (25–60°C) to balance enantioselectivity and reaction rate.

Q. What analytical techniques are essential for characterizing environmental degradation products of 2-(2,2-Dimethoxyacetyl)cyclopentan-1-one?

Methodological Answer:

• Employ GC-MS with electron ionization (EI) to detect volatile degradation fragments.
• Use HPLC-UV/Vis for polar byproducts, referencing methods for polychlorinated biphenyls (PCBs) and pesticides .
• Conduct toxicity assays (e.g., Microtox®) to evaluate ecotoxicological impacts .